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Compound Focus: Tubulin polymerization-IN-36
Cat. No.: S12869513

Compound Profile & Quantitative Biological Data

The table below summarizes the core chemical and biological activity data for Tubulin pelymerization-IN-

36, as identified in the search results [1].

Property Description / Value

CAS Number 2011784-91-9 [1]

Molecular Formula C1sH18N20s3 [1]

Molecular Weight 310.35 g/mol [1]

Primary Target Tubulin, at the colchicine-binding site [1]
ICso for Tubulin 2.8 UM [1]

Polymerization

Antiproliferative Activity Reduces lymphoma cell proliferation below 50% at 1 uM over 72 hours

[1]

Cytotoxicity (ICso in MCF-7)  0.29 pM [1]
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Property Description / Value

Mechanism Inhibitor of tubulin polymerization; induces G2/M cell cycle arrest and
apoptosis [1]

The following table details its antiproliferative effects across a panel of cell lines [1].

Cell Line Cell Type Proliferation at 1 pM (%) ICs0 (MM)

VL51 Lymphoma 38% 0.02-0.04
MINO Lymphoma 0.8% 0.02-0.04
HBL1 Lymphoma 7.1% 0.02-0.04
SU-DHL-10 Lymphoma 30.5% 0.02-0.04

Proposed Mechanism of Action

Based on the biological data, the mechanism of action for Tubulin pelymerization-IN-36 can be visualized

as a pathway leading to cancer cell death. The following diagram illustrates this proposed mechanism.
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Proposed mechanism of Tubulin polymerization-IN-36 from tubulin binding to apoptosis.

Experimental Protocol Overview
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While the search results do not contain the detailed, step-by-step methodology for the experiments on

Tubulin polymerization-IN-36, they do describe common protocols used in the field. The table below

outlines a standard tubulin polymerization assay based on general laboratory practice [2] [3].

Step Description Key Parameters
1. Principle Measure the increase in turbidity (optical density at
340 nm) as tubulin polymerizes into microtubules.
Polymerization increases light scattering [2] [3].
2. Tubulin Use highly purified tubulin (>99%), often isolated Concentration: e.g., 300 ug
Protein from mammalian brain tissue [2] [4]. per assay [2].
3. Reaction Prepare a mixture of tubulin in a polymerization Volume: 100 pL per assay.
Setup buffer (e.g., containing GTP). The test compound is Control: Use a known
added to this mixture [2] [3]. inhibitor/promoter.
4. Data Transfer the mixture to a plate reader and monitor Duration: Typically 60-90
Acquisition the absorbance at 340 nm kinetically over time at a minutes.
constant temperature (e.g., 37°C) [2].
5. Data Plot absorbance vs. time to generate a
Analysis polymerization curve. The ICso value is the

compound concentration that inhibits 50% of the
maximum polymerization [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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